Cas no 105397-73-7 (4-Thiazoleacetic acid, 2-[(3-ethoxy-1,3-dioxopropyl)amino]-, ethyl ester)

• Product Name: 4-Thiazoleacetic acid, 2-[(3-ethoxy-1,3-dioxopropyl)amino]-, ethyl ester
• CAS No: 105397-73-7
• MF: C₁₂H₁₆N₂O₅S
• MW: 300.330842018127
• CID: 1153441
• PubChem ID: 13551146
• Update Time: 2025-04-20

4-Thiazoleacetic acid, 2-[(3-ethoxy-1,3-dioxopropyl)amino]-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• 4-Thiazoleacetic acid, 2-[(3-ethoxy-1,3-dioxopropyl)amino]-, ethyl ester
• ethyl 3-[[4-(2-ethoxy-2-oxoethyl)-1,3-thiazol-2-yl]amino]-3-oxopropanoate
• Ethyl 3-{[4-(2-ethoxy-2-oxoethyl)-1,3-thiazol-2-yl]amino}-3-oxopropanoate
• 105397-73-7
• DTXSID10543579

• Inchi： 1S/C12H16N2O5S/c1-3-18-10(16)5-8-7-20-12(13-8)14-9(15)6-11(17)19-4-2/h7H,3-6H2,1-2H3,(H,13,14,15)
• InChI Key： QEFFYAJKTZWUFP-UHFFFAOYSA-N
• SMILES： S1C=C(CC(=O)OCC)N=C1NC(CC(=O)OCC)=O

Computed Properties

• Exact Mass: 300.07808
• Monoisotopic Mass: 300.07799279g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 20
• Rotatable Bond Count: 9
• Complexity: 364
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 123Ų

Experimental Properties

• PSA: 94.59